Cas no 1807097-35-3 (4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine
• CAS No: 1807097-35-3
• MF: C₇H₆F₃IN₂
• MW: 302.035624027252
• CID: 4882325
• Update Time: 2025-06-11

4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine

• Inchi： 1S/C7H6F3IN2/c8-6(9)5-3(1-12)4(11)2-13-7(5)10/h2,6H,1,12H2
• InChI Key： UAGJZTXSEXRZFW-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine

Comprehensive Overview of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine (CAS No. 1807097-35-3)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine (CAS No. 1807097-35-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of both fluoro and difluoromethyl groups in this compound aligns with the growing trend of incorporating fluorine into drug candidates to improve their pharmacokinetic properties. This compound is also being explored for its role in the development of next-generation agrochemicals, where its structural motifs could contribute to novel pest control solutions.

One of the most frequently searched questions in the field of organic chemistry is: "What are the synthetic routes for 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and functional group transformations, often requiring careful optimization to achieve high yields and purity. The compound's CAS number 1807097-35-3 is a critical identifier for researchers sourcing it for their studies.

The versatility of 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine extends to its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry. Additionally, its iodo substituent serves as a handle for further derivatization, enabling the introduction of diverse functional groups. This adaptability makes it a sought-after building block in fragment-based drug design.

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In the context of AI-driven drug discovery, this compound exemplifies how traditional synthetic chemistry intersects with modern computational tools. Researchers are leveraging machine learning models to predict its reactivity and optimize synthetic pathways, reducing trial-and-error experimentation. This synergy between wet-lab and in-silico approaches is reshaping how heterocyclic compounds are developed and utilized.

Environmental and regulatory considerations are also shaping the discourse around 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine. As industries move toward greener chemistry, there is increasing interest in developing sustainable synthetic methods for such compounds. Questions like "Is 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine biodegradable?" reflect the growing emphasis on eco-friendly chemical practices.

In summary, 4-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-5-iodopyridine (CAS No. 1807097-35-3) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity make it a cornerstone in advanced research, while its alignment with contemporary trends ensures its relevance in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next wave of innovations.